1-(3,4-Dimethoxybenzoyl)-2-methylpiperidine

• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• IUPAC Name: (3,4-dimethoxyphenyl)-(2-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C15H21NO3/c1-11-6-4-5-9-16(11)15(17)12-7-8-13(18-2)14(10-12)19-3/h7-8,10-11H,4-6,9H2,1-3H3
• InChI Key: CAXTUNJFVUCOIK-UHFFFAOYSA-N
• SMILES: CC1CCCCN1C(=O)C2=CC(=C(C=C2)OC)OC

Description

1-(3,4-Dimethoxybenzoyl)-2-methylpiperidine, also known as DMMP, is a novel psychoactive substance that has gained significant attention in recent years due to its potential therapeutic applications. DMMP belongs to the class of piperidine derivatives and has been shown to possess unique pharmacological properties that make it a promising candidate for the treatment of various neurological disorders.

Mechanism of Action

1-(3,4-Dimethoxybenzoyl)-2-methylpiperidine exerts its pharmacological effects by inhibiting the activity of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. This increase in acetylcholine levels has been shown to enhance cognitive function and improve memory in animal models.
Biochemical and Physiological Effects:
1-(3,4-Dimethoxybenzoyl)-2-methylpiperidine has been shown to possess both biochemical and physiological effects. Biochemically, 1-(3,4-Dimethoxybenzoyl)-2-methylpiperidine inhibits the activity of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. Physiologically, 1-(3,4-Dimethoxybenzoyl)-2-methylpiperidine has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3,4-Dimethoxybenzoyl)-2-methylpiperidine in lab experiments is its ability to inhibit the activity of acetylcholinesterase, which makes it a useful tool for studying the role of acetylcholine in cognitive function. However, one of the limitations of using 1-(3,4-Dimethoxybenzoyl)-2-methylpiperidine in lab experiments is its potential toxicity and the need for careful handling.

Future Directions

There are several future directions for research on 1-(3,4-Dimethoxybenzoyl)-2-methylpiperidine. One area of research is the development of 1-(3,4-Dimethoxybenzoyl)-2-methylpiperidine analogs with improved pharmacological properties. Another area of research is the investigation of the potential therapeutic applications of 1-(3,4-Dimethoxybenzoyl)-2-methylpiperidine in the treatment of various neurological disorders. Additionally, further studies are needed to determine the safety and toxicity of 1-(3,4-Dimethoxybenzoyl)-2-methylpiperidine in humans.

Synthesis Methods

1-(3,4-Dimethoxybenzoyl)-2-methylpiperidine can be synthesized through the reaction of 3,4-dimethoxybenzoyl chloride and 2-methylpiperidine in the presence of a base such as triethylamine. The reaction results in the formation of 1-(3,4-Dimethoxybenzoyl)-2-methylpiperidine as a white crystalline powder with a melting point of 152-154°C.

Scientific Research Applications

1-(3,4-Dimethoxybenzoyl)-2-methylpiperidine has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. 1-(3,4-Dimethoxybenzoyl)-2-methylpiperidine has been shown to possess neuroprotective properties and can inhibit the activity of acetylcholinesterase, an enzyme that is responsible for the breakdown of acetylcholine, a neurotransmitter that is essential for cognitive function.